Cas no 640736-79-4 (PD 0220245)

• Product Name: PD 0220245
• CAS No: 640736-79-4
• MF: C₂₄H₂₈Cl₄N₄S₂
• MW: 578.447918891907
• CID: 3029598
• PubChem ID: 91826468
• Update Time: 2025-10-31

PD 0220245 Chemical and Physical Properties

Names and Identifiers

• PD 0220245
• 640736-79-4
• N-(3-[2,20]bithiophenyl-5-yl-6,7-dichloroquinoxalin-2-yl)-N,N-diethyl-butane-1,4-diamine.dihydrochloride
• E98896
• N-[6,7-dichloro-3-(5-thiophen-2-ylthiophen-2-yl)quinoxalin-2-yl]-N',N'-diethylbutane-1,4-diamine;dihydrochloride
• PD0220245

• Inchi： 1S/C24H26Cl2N4S2.2ClH/c1-3-30(4-2)12-6-5-11-27-24-23(22-10-9-21(32-22)20-8-7-13-31-20)28-18-14-16(25)17(26)15-19(18)29-24;;/h7-10,13-15H,3-6,11-12H2,1-2H3,(H,27,29);2*1H
• InChI Key： IBVKFSQIGWJQTN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(C(C1=CC=C(C3=CC=CS3)S1)=N2)NCCCCN(CC)CC)Cl.Cl.Cl

Computed Properties

• Exact Mass: 578.048000Da
• Monoisotopic Mass: 576.050950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 570
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on PD 0220245

PD 0220245 (CAS No. 640736-79-4): A Novel Compound in the Field of Medicinal Chemistry

PD 0220245 (CAS No. 640736-79-4) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, also known by its systematic name, has been extensively studied for its role in various biological processes and its potential as a therapeutic agent.

The chemical structure of PD 0220245 is characterized by a complex arrangement of functional groups that contribute to its pharmacological activity. Recent research has highlighted its ability to modulate specific signaling pathways, making it a valuable tool in the development of targeted therapies for various diseases.

In the context of drug discovery, PD 0220245 has shown promise in preclinical studies for its potential to inhibit key enzymes involved in disease progression. Specifically, it has been investigated for its ability to inhibit protein kinases, which are crucial enzymes in cellular signaling pathways. This inhibition can lead to the suppression of abnormal cell growth and proliferation, making it a potential candidate for the treatment of cancer and other proliferative disorders.

The pharmacokinetic properties of PD 0220245 have also been extensively studied. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a compound to be considered viable for further clinical development. These properties ensure that the compound can effectively reach its target site and exert its therapeutic effects without causing significant toxicity.

In addition to its potential as a therapeutic agent, PD 0220245 has also been explored for its use as a research tool. Its ability to selectively modulate specific signaling pathways makes it an invaluable resource for scientists studying the underlying mechanisms of various diseases. By using PD 0220245, researchers can gain deeper insights into the molecular mechanisms that drive disease progression and identify new targets for therapeutic intervention.

The safety profile of PD 0220245 has been evaluated through extensive preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential for clinical development and eventual use in patient populations.

In conclusion, PD 0220245 (CAS No. 640736-79-4) represents a significant advancement in the field of medicinal chemistry. Its unique properties and promising therapeutic potential make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, PD 0220245 is poised to play a crucial role in the development of novel therapies for a range of diseases.